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Compound of Interest

Compound Name: MART-1 (27-35) (human)

Cat. No.: B12392554 Get Quote

Technical Support Center: MART-1 (27-35)
Peptide
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the stability of the MART-1 (27-35) peptide in long-term culture

and related experimental applications.

Frequently Asked Questions (FAQs)
1. What is the recommended storage condition for lyophilized MART-1 (27-35) peptide?

For optimal stability, lyophilized MART-1 (27-35) peptide should be stored at low temperatures.

For short-term storage (up to 2 months), -20°C is suitable, while -80°C is recommended for

long-term storage (years).[1][2] The product is often shipped as a lyophilized solid and should

be stored in a freezer upon receipt.[3][4] It is also noted that the product can be hygroscopic

and must be protected from light.[5]

2. How should I reconstitute and store the MART-1 (27-35) peptide solution?

The MART-1 (27-35) peptide is often supplied as a 1 mM solution in DMSO.[6][7] If starting

from a lyophilized powder, high-quality, sterile solvents should be used for reconstitution. For a

solution up to 2 mg/ml, distilled water can be used; otherwise, acetonitrile is recommended.[5]

Once reconstituted, it is crucial to aliquot the peptide solution into high-quality polypropylene
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tubes to minimize waste and avoid repeated freeze-thaw cycles, which can lead to degradation

and aggregation.[2][3][8] For long-term storage of the solution, -80°C is the gold standard.[1][6]

[7]

3. What is the stability of the MART-1 (27-35) peptide in solution at different temperatures?

Peptides in solution are significantly less stable than in their lyophilized form.[8] Generally, a

peptide solution stored at +4°C is stable for up to one week.[3] When frozen at -20°C or lower,

the peptide solution can be stable for several months if handled correctly.[3] For long-term

storage, -80°C is optimal.[1] It is important to note that the stability in solution is highly

dependent on the peptide's amino acid sequence and the pH of the solvent (pH 5-7 is

considered optimal).[8]

4. My MART-1 (27-35) peptide solution has been at room temperature for a few hours. Is it still

usable?

While not ideal, short-term exposure to room temperature may not completely compromise the

peptide, but it is susceptible to degradation through oxidation, hydrolysis, and microbial

contamination.[4] The extent of degradation depends on the specific peptide sequence and

environmental factors.[4] It is best to minimize the time the peptide solution is kept at room

temperature.[4]

5. I am observing low T-cell stimulation with my MART-1 (27-35) peptide. What could be the

issue?

Several factors could contribute to low T-cell stimulation. These include peptide degradation

due to improper storage or handling, the specific binding affinity of the peptide variant, and the

experimental setup. The MART-1 (27-35) peptide has a lower binding affinity for MART-1-

specific T-cells compared to the slightly longer MART-1 (26-35) peptide.[6][7] Additionally, a

modified version of the MART-1 (26-35) peptide, with a Leucine substitution at position 27

(ELAGIGILTV), has been shown to have a higher binding affinity and greater immunogenicity.

[9][10] Ensure that the correct peptide variant is being used for your specific T-cell clones.
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If you are experiencing inconsistent or poor T-cell response in your long-term cultures, consider

the following troubleshooting steps:

Peptide Integrity Check:

Storage Conditions: Verify that the lyophilized peptide and reconstituted aliquots have

been stored at the correct temperatures (-80°C for long-term).

Freeze-Thaw Cycles: Ensure that the peptide aliquots have not been subjected to multiple

freeze-thaw cycles.[3][6][7]

Peptide Age: Consider the age of the peptide stock. Even when stored correctly, very old

peptides may degrade.

Experimental Protocol Review:

Peptide Concentration: Double-check the final concentration of the peptide used for

pulsing antigen-presenting cells (APCs) or in the culture medium. Titrate the peptide

concentration to find the optimal level for your specific cell lines.

Cell Viability: Assess the viability of your APCs and T-cells. Low viability can lead to a poor

response.

Culture Conditions: Ensure that the cell culture medium, supplements, and incubation

conditions are optimal for your cells.

Peptide Variant Consideration:

If using the native MART-1 (27-35) peptide (AAGIGILTV), be aware of its binding affinity.[6]

For enhanced stimulation, consider using the MART-1 (26-35) peptide (EAAGIGILTV) or

the high-affinity analog ELAGIGILTV.[7][9][10]

Issue: Peptide Precipitation in Solution
If you observe precipitation after reconstituting the peptide or upon thawing an aliquot:

Solvent Choice: Ensure the correct solvent was used for reconstitution. For hydrophobic

peptides, an organic solvent like DMSO may be necessary, followed by dilution in an
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aqueous buffer.

Concentration: The peptide concentration may be too high for the chosen solvent. Try

reconstituting at a lower concentration.

pH of the Solution: The pH of the solution can affect peptide solubility. Ensure the pH is

within the optimal range of 5-7.[8]

Gentle Warming and Vortexing: Try gently warming the solution (to around 37°C) and

vortexing to aid in solubilization. However, avoid excessive heat, which can degrade the

peptide.

Data Presentation
Table 1: Recommended Storage Conditions for MART-1 (27-35) Peptide

Form
Storage
Temperature

Duration Reference(s)

Lyophilized -20°C
Short-term (up to 2

months)
[1][2][3]

Lyophilized -80°C Long-term (years) [1][2][6]

Reconstituted (in

DMSO or other

suitable solvent)

+4°C Up to one week [3]

Reconstituted (in

DMSO or other

suitable solvent)

-20°C Several months [3]

Reconstituted (in

DMSO or other

suitable solvent)

-80°C At least one year [6][7]

Table 2: Comparison of MART-1 Peptide Variants
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Peptide Sequence Description
Binding
Affinity/Immunoge
nicity

Reference(s)

AAGIGILTV
MART-1 (27-35),

native nonamer
Standard [6]

EAAGIGILTV
MART-1 (26-35),

native decamer
Higher than 27-35 [7]

ELAGIGILTV
MART-1 (26-35) with

Leu at position 27

Higher than native

peptides
[9][10]

Experimental Protocols
Protocol: Preparation of MART-1 (27-35) Peptide Stock
Solution

Pre-Reconstitution: Before opening, bring the vial of lyophilized peptide to room temperature

in a desiccator to prevent condensation.[3]

Reconstitution: Add the appropriate volume of sterile DMSO to the vial to achieve a stock

concentration of 1 mM. Gently vortex to ensure the peptide is fully dissolved.

Aliquoting: Immediately after reconstitution, aliquot the peptide solution into smaller, single-

use volumes in sterile, high-quality polypropylene tubes.[3][8] This prevents contamination

and degradation from repeated freeze-thaw cycles.

Storage: Store the aliquots at -80°C for long-term use.[6][7]

Protocol: Pulsing Dendritic Cells (DCs) with MART-1 (27-
35) Peptide

Cell Preparation: Culture and mature autologous DCs using standard protocols.

Peptide Dilution: Thaw an aliquot of the MART-1 (27-35) peptide stock solution. Dilute the

peptide in complete cell culture medium to the desired final concentration (e.g., 10 µg/ml).
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Pulsing: Add the diluted peptide solution to the DC culture.

Incubation: Incubate the DCs with the peptide for a sufficient time (e.g., 2-4 hours) at 37°C in

a CO2 incubator to allow for peptide binding to MHC class I molecules.

Washing: After incubation, wash the DCs to remove any unbound peptide.

Co-culture: The peptide-pulsed DCs are now ready to be co-cultured with T-cells for

stimulation.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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